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Compound of Interest

Compound Name: 2-Amino-5-chlorophenol

Cat. No.: B1209517 Get Quote

This guide provides immediate, essential safety protocols and logistical information for handling

2-Amino-5-chlorophenol (CAS No: 28443-50-7) in a laboratory setting. The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals by minimizing exposure and mitigating risks.

Hazard Identification and Classification
2-Amino-5-chlorophenol is a combustible solid that poses several health risks. It is crucial to

understand these hazards before handling the chemical. The primary GHS (Globally

Harmonized System) classifications are summarized below.

Hazard Class Hazard Statement GHS Code Citations

Skin Irritation Causes skin irritation H315 [1]

Eye Irritation
Causes serious eye

irritation
H319 [1]

Specific Target Organ

Toxicity

May cause respiratory

irritation
H335 [1]

In case of fire, poisonous gases such as nitrogen oxides and hydrogen chloride may be

produced.[2][3]
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Strict adherence to PPE protocols is mandatory to prevent exposure. The following table

outlines the recommended equipment when handling 2-Amino-5-chlorophenol.

Protection Type Specification Rationale Citations

Eye/Face Protection

Chemical safety

goggles or glasses

that meet OSHA 29

CFR 1910.133 or

European Standard

EN166.

Protects against dust

particles and potential

splashes, preventing

serious eye irritation.

[3][4][5]

Skin Protection

Chemical-resistant

gloves (Nitrile or

Neoprene

recommended) and a

lab coat.

Prevents direct skin

contact, which can

cause irritation.[6]

Respiratory Protection

A NIOSH/MSHA-

approved N95 dust

mask or other

approved respirator.

Required when

handling the solid

form to avoid inhaling

dust, which can cause

respiratory tract

irritation.[3][4][5]

General Hygiene

Closed-toe shoes,

long pants. Eyewash

stations and safety

showers must be

readily accessible.

Ensures full body

protection and

provides immediate

decontamination

facilities in case of

accidental exposure.

[2][4]

Operational and Disposal Plans
Follow these step-by-step procedures for safe handling, storage, and disposal.

Safe Handling Protocol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1209517?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH6497814&productDescription=2-AMINO-5-CHLROPHENOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH66371&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1013522&productDescription=2-AMINO-4-CHLROPHENOL+98%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.fishersci.com/store/msds?partNumber=AAH6497814&productDescription=2-AMINO-5-CHLROPHENOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH66371&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1013522&productDescription=2-AMINO-4-CHLROPHENOL+98%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0070.pdf
https://www.fishersci.com/store/msds?partNumber=AAH66371&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation: Before handling, ensure you are trained on the chemical's hazards. Work in a

well-ventilated area, preferably within a chemical fume hood.[5]

Donning PPE: Put on all required PPE as specified in the table above.

Handling the Chemical: Avoid creating dust when weighing or transferring the solid material.

[3] Use appropriate tools and handle with care. Do not eat, drink, or smoke in the work area.

[2][3]

Post-Handling: Securely close the container. Clean the work area and decontaminate any

equipment used.

Doffing PPE: Remove PPE carefully to avoid contaminating yourself. Wash hands and any

exposed skin thoroughly with soap and water after handling.[3]

Storage Procedures
Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

Keep away from incompatible materials such as strong oxidizing agents (e.g., perchlorates,

nitrates, peroxides).[2][3]

For long-term storage, refrigeration or storage at -20°C under an inert atmosphere like

nitrogen may be recommended.[7]

Disposal Plan
All waste containing 2-Amino-5-chlorophenol must be treated as hazardous waste.[2]

Collect chemical waste and contaminated materials (e.g., gloves, wipes) in a designated,

properly labeled, and sealed container.

Do not dispose of this chemical down the drain.[3][5]

Arrange for disposal through an approved hazardous waste disposal plant, following all local,

state, and federal regulations.[2][3]
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First Aid Measures
Immediate action is critical in case of exposure.

Exposure Route First Aid Procedure Citations

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[2][3]

Skin Contact

Take off all contaminated

clothing immediately. Wash the

affected area with large

amounts of soap and water for

at least 15 minutes. If skin

irritation persists, seek medical

attention.

[2][3][4]

Inhalation

Move the person to fresh air. If

breathing has stopped or is

difficult, provide artificial

respiration or oxygen. Seek

immediate medical attention.

[2][3][4]

Ingestion

Rinse mouth thoroughly with

water. Do NOT induce

vomiting. Call a physician or

poison control center

immediately for guidance.

[3][5]

Chemical Spill Response
In the event of a spill, follow the workflow below to ensure a safe and effective cleanup.
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Immediate Actions

Cleanup Procedure

Final Steps

Spill Occurs

Evacuate Immediate Area

Ensure Adequate Ventilation

Don Full PPE
(including respiratory protection)

Contain & Collect Spill
(Use non-sparking tools, avoid dust)

Place in Sealed Container
for Hazardous Waste

Decontaminate Spill Area

Dispose of Waste via
Approved Channels

Report Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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